8-Bromo-7-fluoro-4,4-dimethyl-2,3-dihydro-1H-isoquinoline;hydrochloride

• IUPAC Name: 8-bromo-7-fluoro-4,4-dimethyl-2,3-dihydro-1H-isoquinoline;hydrochloride
• InChI: InChI=1S/C11H13BrFN.ClH/c1-11(2)6-14-5-7-8(11)3-4-9(13)10(7)12;/h3-4,14H,5-6H2,1-2H3;1H
• InChI Key: CDLRNNYABALVSG-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNCC2=C1C=CC(=C2Br)F)C.Cl
• Molecular Formula: C11H14BrClFN
• Molecular Weight: 294.59 g/mol

Description

8-Bromo-7-fluoro-4,4-dimethyl-2,3-dihydro-1H-isoquinoline;hydrochloride, also known as BFDMQ, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a derivative of isoquinoline and has been found to exhibit a range of interesting biochemical and physiological effects. In Additionally, we will list as many future directions as possible for further research in this area.

Scientific Research Applications

Overview of 8-Hydroxyquinoline Derivatives

8-Hydroxyquinoline (8-HQ) derivatives, including structures similar to 8-Bromo-7-fluoro-4,4-dimethyl-2,3-dihydro-1H-isoquinoline; hydrochloride, are notable for their broad spectrum of biological activities. These compounds have attracted the attention of medicinal chemists due to their significant properties. Synthetic modifications of 8-hydroxyquinoline aim to develop potent, target-based drugs for treating various diseases, such as cancer, HIV, neurodegenerative disorders, and more. The metal chelation properties of these derivatives further underscore their potential as drug candidates for various therapeutic applications (Gupta, Luxami, & Paul, 2021).

Isoquinoline Derivatives in Modern Therapeutics

Isoquinoline derivatives, which include the chemical family of 8-Bromo-7-fluoro-4,4-dimethyl-2,3-dihydro-1H-isoquinoline; hydrochloride, have been recognized for their considerable pharmacological importance. These compounds exhibit a wide range of biological activities, including anti-fungal, anti-Parkinsonism, anti-tubercular, and anti-tumor effects. The exploration of isoquinoline derivatives in pharmacotherapeutic applications highlights their potential in treating diseases like Alzheimer's, diabetes, and malaria. This knowledge serves as a foundation for further research and development of novel low-molecular-weight inhibitors for various therapeutic uses (Danao, Malghade, Mahapatra, Motiwala, & Mahajan, 2021).

8-Amidoquinoline Derivatives as Fluorescent Probes

Research into 8-amidoquinoline derivatives, related to the 8-Bromo-7-fluoro-4,4-dimethyl-2,3-dihydro-1H-isoquinoline; hydrochloride compound, has shown significant potential in the detection of Zn2+ ions in environmental and biological applications. The introduction of various carboxamide groups into an 8-aminoquinoline molecule creates derivatives that improve water solubility and cell membrane permeability. These derivatives have been studied for their efficacy as zinc sensor probes, demonstrating fast reactivity, good selectivity, and biocompatibility, particularly for biological applications (Mohamad et al., 2021).